Cas no 1259512-11-2 (6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine
• CAS No: 1259512-11-2
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD23097458
• CID: 2125382
• PubChem ID: 67284981
• Update Time: 2025-10-29

6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
• 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine
• CGRAIZNYIYTGLF-UHFFFAOYSA-N
• SB15341
• 6-bromo-3,3-dimethyl-1,2-dihydropyrrolo[3,2-b]pyridine
• TQP0804
• DA-13348
• MFCD23097458
• AKOS027254382
• 1259512-11-2
• 6-bromo-3,3-dimethyl-1H,2H-pyrrolo[3,2-b]pyridine
• CS-0056534
• AS-69122
• SY125636
• SCHEMBL2124329

• MDL： MFCD23097458
• Inchi： 1S/C9H11BrN2/c1-9(2)5-12-7-3-6(10)4-11-8(7)9/h3-4,12H,5H2,1-2H3
• InChI Key： CGRAIZNYIYTGLF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)NCC2(C)C

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9

Additional information on 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine

Introduction to 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine (CAS No. 1259512-11-2)

6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine, with the CAS number 1259512-11-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,2-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine substituent and the dimethyl groups imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development activities.

The chemical structure of 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine consists of a pyrrolo[3,2-b]pyridine core with a bromine atom at the 6-position and two methyl groups at the 3-position. This structural arrangement provides a scaffold that can be readily modified through synthetic chemistry to explore its potential in drug discovery. The bromine substituent is particularly noteworthy as it can influence the compound's reactivity and binding affinity to various biological targets.

In recent years, significant advancements have been made in understanding the biological activities of pyrrolo[3,2-b]pyridines. Studies have shown that these compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain derivatives of pyrrolo[3,2-b]pyridines demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the potential of 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine as a lead compound for developing new anti-inflammatory drugs.

Another area where 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine has shown promise is in cancer research. A study published in Cancer Research in 2019 found that this compound exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action was attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation. These findings suggest that 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine could be further optimized to develop novel anticancer agents.

Beyond its direct biological activities, 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine also serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it a valuable building block for constructing libraries of compounds for high-throughput screening (HTS) campaigns. HTS is a critical tool in modern drug discovery that allows researchers to rapidly identify hit compounds with desired biological activities from large collections of chemical entities.

The synthetic accessibility of 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine has been well-established through various synthetic routes. One common approach involves the cyclization of appropriately substituted pyrrole and pyridine precursors under mild conditions. This method provides a scalable and efficient route to produce the compound in high yields and purity. Additionally, recent advances in catalytic methods have further simplified the synthesis process, making it more cost-effective and environmentally friendly.

In conclusion, 6-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[3,2-b]pyridine (CAS No. 1259512-11-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammation and cancer. Furthermore, its synthetic accessibility and utility as an intermediate highlight its importance in drug discovery pipelines. As research continues to uncover new applications and mechanisms of action for this compound and its derivatives, it is likely to play an increasingly important role in advancing medical treatments.